Cas no 2229588-00-3 (1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene)

• Product Name: 1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene
• CAS No: 2229588-00-3
• MF: C₁₂H₈F₆
• MW: 266.182344436646
• CID: 6197823
• PubChem ID: 165648193
• Update Time: 2025-08-05

1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene
• 2229588-00-3
• EN300-1942899

• Inchi： 1S/C12H8F6/c1-2-3-4-8-5-9(11(13,14)15)7-10(6-8)12(16,17)18/h1,5-7H,3-4H2
• InChI Key： UCKDWDSAWZBLCQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CCC#C)(F)F

Computed Properties

• Exact Mass: 266.05301923g/mol
• Monoisotopic Mass: 266.05301923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene

1-(But-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene (CAS No. 2229588-00-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions and a butynyl group at the 1 position. The trifluoromethyl groups impart high electron-withdrawing effects, while the butynyl group introduces alkyne functionality, making this compound versatile for both synthetic and applied research.

Recent studies have highlighted the importance of trifluoromethylbenzene derivatives in modern organic synthesis. The presence of the trifluoromethyl group significantly enhances the stability and reactivity of the molecule, making it an ideal candidate for applications in drug discovery, material synthesis, and electronic devices. For instance, researchers have explored the use of 1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene in the development of advanced polymers with enhanced thermal and mechanical properties. The alkyne functionality allows for click chemistry reactions, enabling the construction of complex molecular architectures with precision.

The synthesis of 1-(but-3-yn-1-yl)-3,5-bis(trifluoromethyl)benzene typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have streamlined the synthesis pathway, reducing production costs and improving scalability. For example, transition metal-catalyzed coupling reactions have been employed to efficiently attach the butynyl group to the pre-substituted benzene ring.

In terms of physical properties, 1-(but-3-yn-1-yll)-3,5-bis(trifluoromethyl)benzene exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in solution-based chemical reactions. Additionally, spectroscopic studies have revealed that this compound has distinct UV-vis absorption characteristics, which are advantageous for applications in optoelectronics and sensing technologies.

One of the most promising areas of research involving 1-(but-3-yinyl)-3,5-bis(trifluoromethyl)benzene is its application in organic electronics. The compound's ability to act as a π-conjugated system makes it a potential candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve charge transport properties, leading to devices with higher efficiency and longer operational lifetimes.

In conclusion, 1-(but-yinyl)-3,5-bis(trifluoromethyl)benzene (CAS No. 2229588-X-X) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new properties and uses for this compound, its role in advancing modern chemistry is expected to grow even further.